Cas no 25183-76-0 (1-cyclopentylprop-2-en-1-one)

• Product Name: 1-cyclopentylprop-2-en-1-one
• CAS No: 25183-76-0
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1421587
• PubChem ID: 12273934
• Update Time: 2025-10-29

1-cyclopentylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentylprop-2-en-1-one
• LogP
• FXBCWUOGTPBBEH-UHFFFAOYSA-N
• DTXSID60483572
• EN300-1236520
• A1-16008
• CS-0267152
• 2-Propen-1-one, 1-cyclopentyl-
• 25183-76-0
• AKOS014312689
• SCHEMBL1581889

• Inchi： 1S/C8H12O/c1-2-8(9)7-5-3-4-6-7/h2,7H,1,3-6H2
• InChI Key： FXBCWUOGTPBBEH-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1CCCC1

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.943
• Boiling Point: 190.6°C at 760 mmHg
• Flash Point: 66.4°C
• Refractive Index: 1.468
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 1-cyclopentylprop-2-en-1-one

Introduction to 1-Cyclopentylprop-2-en-1-one (CAS No. 25183-76-0)

1-Cyclopentylprop-2-en-1-one (CAS No. 25183-76-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as cyclopentylacrolein, is characterized by its unique molecular structure, which includes a cyclopentyl ring and a propenone functional group. The combination of these structural elements endows 1-cyclopentylprop-2-en-1-one with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The cyclopentylacrolein molecule is a colorless liquid with a characteristic odor. Its molecular formula is C₈H₁₂O, and it has a molecular weight of 124.18 g/mol. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but it is insoluble in water. These solubility properties make 1-cyclopentylprop-2-en-1-one suitable for use in a variety of chemical reactions and processes.

In the realm of organic synthesis, 1-cyclopentylprop-2-en-1-one serves as an important building block for the preparation of more complex molecules. Its reactivity is primarily centered around the carbonyl group and the double bond, which can undergo various transformations such as nucleophilic addition, Michael addition, and Diels-Alder reactions. These reactions are crucial for the synthesis of natural products, pharmaceuticals, and advanced materials.

Recent studies have highlighted the potential of 1-cyclopentylprop-2-en-1-one in the development of new pharmaceuticals. For instance, researchers have explored its use as a precursor for the synthesis of compounds with anti-inflammatory and analgesic properties. One notable example is the synthesis of cycloalkenones, which have shown promise in reducing inflammation and pain in preclinical models. The ability to fine-tune the structure of these derivatives through strategic modifications to the cyclopentylacrolein backbone opens up new avenues for drug discovery and development.

In addition to its applications in pharmaceutical research, 1-cyclopentylprop-2-en-1-one has also found utility in materials science. The compound can be polymerized to form polymers with unique physical and mechanical properties. These polymers have potential applications in areas such as coatings, adhesives, and composites. The tunable properties of these materials make them attractive for use in industries ranging from automotive to electronics.

The synthesis of 1-cyclopentylprop-2-en-1-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of cyclopentanone with acrylonitrile followed by hydrolysis to form the desired product. Another approach involves the reaction of cyclopentylmagnesium bromide with acrylonitrile, followed by hydrolysis. These synthetic strategies are well-documented in the literature and have been optimized for high yields and purity.

The safety profile of 1-cyclopentylprop-2-en-1-one is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers and strong acids.

In conclusion, 1-cyclopentylprop-2-en-1-one (CAS No. 25183-76-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an invaluable intermediate for the development of new molecules and materials with potential benefits across multiple industries. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow.